Cas no 2092716-76-0 (6-iodo-3-methyl-indolin-2-one)

• Product Name: 6-iodo-3-methyl-indolin-2-one
• CAS No: 2092716-76-0
• MF: C₉H₈INO
• MW: 273.070394515991
• CID: 5290668
• Update Time: 2025-06-08

6-iodo-3-methyl-indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-iodo-3-methylindolin-2-one
• 6-iodo-3-methyl-indolin-2-one

• Inchi： 1S/C9H8INO/c1-5-7-3-2-6(10)4-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
• InChI Key： SYOAFIVVEZYCJN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(I)=C2)C(C)C1=O

Additional information on 6-iodo-3-methyl-indolin-2-one

Research Brief on 6-iodo-3-methyl-indolin-2-one (CAS: 2092716-76-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 6-iodo-3-methyl-indolin-2-one (CAS: 2092716-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, highlighting its potential as a key intermediate or active pharmaceutical ingredient (API) in various therapeutic areas.

Recent studies have demonstrated that 6-iodo-3-methyl-indolin-2-one serves as a crucial building block in the synthesis of novel indole-based compounds, which are known for their broad pharmacological activities. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* explored the use of this compound in the development of kinase inhibitors targeting cancer-related pathways. The researchers utilized 6-iodo-3-methyl-indolin-2-one as a scaffold to design potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which plays a critical role in tumor growth and survival.

In addition to its role in oncology, 6-iodo-3-methyl-indolin-2-one has also been investigated for its potential in neurodegenerative diseases. A recent preprint on *bioRxiv* reported the compound's ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The study employed a combination of in vitro assays and computational modeling to elucidate the mechanistic interactions between 6-iodo-3-methyl-indolin-2-one and amyloid-beta peptides, suggesting its promise as a lead compound for further optimization.

From a synthetic chemistry perspective, advancements in the scalable production of 6-iodo-3-methyl-indolin-2-one have been reported. A 2022 patent (WO2022156789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This innovation is particularly relevant for industrial-scale applications, where cost-efficiency and sustainability are paramount.

In summary, 6-iodo-3-methyl-indolin-2-one (CAS: 2092716-76-0) continues to be a focal point in chemical biology and medicinal chemistry research. Its multifaceted applications—from oncology to neurodegenerative diseases—coupled with advancements in synthetic methodologies, underscore its importance in drug discovery. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its therapeutic potential in additional disease areas.